Cas no 2229194-23-2 (methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate)

Methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate is a synthetic intermediate with applications in organic and medicinal chemistry. Its structure incorporates a benzothiophene moiety, which is valuable in the development of pharmacologically active compounds. The presence of both hydroxyl and ester functional groups enhances its reactivity, making it a versatile building block for further derivatization. This compound is particularly useful in the synthesis of heterocyclic frameworks and bioactive molecules due to its ability to undergo selective transformations. High purity and consistent quality ensure reliable performance in research and industrial processes. Its stability under standard conditions further supports its utility in multi-step synthetic routes.
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate structure
2229194-23-2 structure
Product Name:methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
CAS No:2229194-23-2
MF:C12H12O3S
MW:236.286882400513
CID:5945220
PubChem ID:165964161
Update Time:2025-10-31

methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
    • EN300-1802794
    • 2229194-23-2
    • Inchi: 1S/C12H12O3S/c1-15-12(14)7-9(13)11-6-8-4-2-3-5-10(8)16-11/h2-6,9,13H,7H2,1H3
    • InChI Key: JDNLRZVIRIZCLH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(CC(=O)OC)O

Computed Properties

  • Exact Mass: 236.05071541g/mol
  • Monoisotopic Mass: 236.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.8Ų

methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1802794-0.05g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
0.05g
$768.0 2023-09-19
Enamine
EN300-1802794-0.1g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
0.1g
$804.0 2023-09-19
Enamine
EN300-1802794-0.25g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
0.25g
$840.0 2023-09-19
Enamine
EN300-1802794-0.5g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
0.5g
$877.0 2023-09-19
Enamine
EN300-1802794-1.0g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
1g
$1315.0 2023-05-23
Enamine
EN300-1802794-2.5g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
2.5g
$1791.0 2023-09-19
Enamine
EN300-1802794-5.0g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
5g
$3812.0 2023-05-23
Enamine
EN300-1802794-10.0g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
10g
$5652.0 2023-05-23
Enamine
EN300-1802794-1g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
1g
$914.0 2023-09-19
Enamine
EN300-1802794-5g
methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate
2229194-23-2
5g
$2650.0 2023-09-19

methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate Related Literature

Additional information on methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate

Research Briefing on Methyl 3-(1-Benzothiophen-2-yl)-3-hydroxypropanoate (CAS: 2229194-23-2) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate (CAS: 2229194-23-2) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core and hydroxypropanoate moiety, has recently emerged as a key building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate as a precursor in the synthesis of small molecule inhibitors targeting protein-protein interactions. The research team successfully utilized this compound to develop a series of potent and selective inhibitors of the p53-MDM2 interaction, showing promising anti-cancer activity in in vitro models. The compound's unique structural features were found to be critical for maintaining the optimal binding conformation of the inhibitors.

In the field of neurodegenerative disease research, a recent patent application (WO2023051234) disclosed the use of derivatives synthesized from methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate as potential modulators of tau protein aggregation. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it an attractive scaffold for developing treatments for Alzheimer's disease and related tauopathies.

From a chemical perspective, novel synthetic routes for methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate have been developed to improve yield and scalability. A 2024 publication in Organic Process Research & Development described an efficient asymmetric synthesis method using biocatalysis, achieving enantiomeric excess >99% and overall yield of 78%. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmaceutical applications.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a preclinical study presented at the 2024 American Chemical Society National Meeting suggest that derivatives of methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate may exhibit anti-inflammatory activity through modulation of the NLRP3 inflammasome pathway. These findings could open new avenues for treating chronic inflammatory conditions.

As research progresses, methyl 3-(1-benzothiophen-2-yl)-3-hydroxypropanoate continues to demonstrate its versatility as a pharmaceutical intermediate. Future directions include structure-activity relationship studies to optimize its biological properties and the development of more efficient synthetic methodologies. The compound's unique structural features and demonstrated biological activities position it as an important focus area in medicinal chemistry research for the coming years.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.